(R,R)-Secoisolariciresinol diglucoside-d6

• Molecular Formula: C32H46O16
• Molecular Weight: 692.7 g/mol
• InChI: InChI=1S/C32H46O16/c1-43-21-9-15(3-5-19(21)35)7-17(13-45-31-29(41)27(39)25(37)23(11-33)47-31)18(8-16-4-6-20(36)22(10-16)44-2)14-46-32-30(42)28(40)26(38)24(12-34)48-32/h3-6,9-10,17-18,23-42H,7-8,11-14H2,1-2H3/t17-,18-,23+,24+,25+,26+,27-,28-,29+,30+,31+,32+/m0/s1/i1D3,2D3
• InChIKey: SBVBJPHMDABKJV-YZQDNIEBSA-N

(R,R)-SDG-d6 Overview

(R,R)-Secoisolariciresinol diglucoside-d6, also known as (R,R)-SDG-d6, is a stable isotope-labeled internal standard used for the accurate quantification of the naturally occurring flaxseed lignan, (R,R)-Secoisolariciresinol diglucoside ((R,R)-SDG) . As a minor isomer of SDG in flaxseed, the non-deuterated parent compound is valued in research for its antioxidant, free radical scavenging, and DNA-radioprotective properties . The deuterated form incorporates six deuterium (d6) atoms, enabling its use in isotope dilution mass spectrometry (IDMS) for highly precise and accurate quantitative bioanalysis .

Isotope dilution MS Deuterated internal standard for SDG quantification in biofluids

(R,R)-stereoisomer Enables isomer-specific tracing in flaxseed lignan research

LC-MS/MS workflow Supports method development and PK metabolite profiling

Why (R,R)-SDG-d6 Is Irreplaceable

Generic substitution with a different lignan internal standard or a non-deuterated analog is analytically unsound for the quantification of (R,R)-Secoisolariciresinol diglucoside. The use of a stable isotope-labeled analog of the target analyte is essential in LC-MS/MS to correct for variable recovery during sample preparation and matrix-induced ion suppression or enhancement, which can otherwise lead to significant inaccuracies [1]. An ideal internal standard co-elutes with the analyte and experiences identical extraction and ionization conditions; deuterated standards like (R,R)-SDG-d6 are nearly chemically identical to the non-labeled analyte, fulfilling this role where a structural analog (e.g., Matairesinol-d6) or non-isotopic standard (e.g., o-coumaric acid) would fail due to differing physicochemical properties and chromatographic behavior [2].

Non-deuterated analogs May not correct for matrix effects and ion suppression during ESI, limiting quantitative accuracy.

Non-stereospecific ISTDs May not differentiate (R,R)- and (S,S)-SDG isomers in flaxseed-derived samples.

• [1] United States Pharmacopeia (USP). (2025). How to circumvent matrix effect in confirmatory testing. View Source
• [2] Express Pharma. (2022). Session by Mallikarjun Reddy, Associate Director - Quality, Clearsynth. View Source

Comparative Evidence: (R,R)-SDG-d6

Antioxidant Potency Comparison

(R,R)-Secoisolariciresinol diglucoside-d6 from InvivoChem is supplied with a certified purity of ≥98% . This high isotopic and chemical purity is a critical quality attribute for an internal standard, ensuring that the signal used for quantification is derived almost entirely from the labeled species and not from unlabeled contaminant that would introduce a systematic positive bias in the measurement of the target analyte.

Antioxidant Potency

Head-to-head

331.94 ± 21.21 μM EC50 (R,R)-SDG-2 ~3.4× vs ascorbic acid, ~2.8× vs α-tocopherol

EC50 comparable to (S,S)-SDG; supports antioxidant assay-response context.

In vitro assay; n=3

Evidence Dimension	Certified Purity
Target Compound Data	≥98% (as reported by InvivoChem)
Comparator Or Baseline	Unspecified purity level for non-deuterated (R,R)-SDG from other suppliers
Quantified Difference	Quantified difference cannot be calculated without a specific comparator purity.
Conditions	Supplier Certificate of Analysis (CoA)

Why This Matters

Procuring a standard with a documented, high purity level is essential for minimizing systematic errors and ensuring the reliability and reproducibility of quantitative assays.

Hydroxyl Radical Scavenging

The structural identity of the compound is confirmed by the vendor to be the specific (R,R)-enantiomer of Secoisolariciresinol diglucoside with six deuterium atoms incorporated, as verified by Nuclear Magnetic Resonance (NMR) spectroscopy . This is in contrast to a racemic mixture (rac-SDG) or a differently labeled analog (e.g., d4). The defined mass shift (+6 Da) allows for the development of a highly specific multiple reaction monitoring (MRM) transition that is distinct from the unlabeled analyte and other potential interferences, a fundamental requirement for a selective and sensitive LC-MS/MS assay.

Hydroxyl Radical Scavenging

Head-to-head

1.96 ± 0.27 AU lower = more potent ~47% more potent vs natural (S,S)-SDG-1

Reported hydroxyl radical scavenging assay context; supports oxidative damage model research.

Arbitrary units from relative scavenging capacity

Evidence Dimension	Mass Shift for MRM Selectivity
Target Compound Data	+6 Da mass shift
Comparator Or Baseline	Non-deuterated (R,R)-SDG (0 Da shift) / (R,R)-SDG-d4 (+4 Da shift)
Quantified Difference	Inferred, not directly measured.
Conditions	LC-MS/MS analysis

Why This Matters

The defined mass difference is the foundational principle that allows this compound to function as an internal standard, enabling its signal to be distinguished from the analyte it is meant to quantify.

SDG Metabolite Pharmacokinetics

The compound is explicitly designated and supplied for use as an internal standard for quantitative analysis by LC-MS, GC-MS, or NMR . This functional designation is its primary differentiator from non-labeled (R,R)-SDG, which is typically procured as an analytical reference standard for identification or as a compound for biological activity studies . The procurement of a dedicated internal standard is a distinct workflow requirement for method development and routine analysis.

Metabolite PK

Class-level

SECO Tmax 5–7 h, t½ 4.8 h

ED Tmax 12–24 h, t½ 9.4 h

EL Tmax 24–36 h, t½ 13.2 h

SDG undetectable in plasma

PK framework supports LC-MS/MS method validation using deuterated ISTD for metabolite quantification.

Human/rat studies; linear dose-response observed

Evidence Dimension	Designated Function
Target Compound Data	Designated internal standard
Comparator Or Baseline	Non-deuterated (R,R)-SDG
Quantified Difference	Categorical difference (Internal Standard vs. Analyte/Reference Material)
Conditions	Vendor product description and intended use

Why This Matters

This differentiation clarifies the intended use case for procurement, ensuring the correct material is sourced for analytical method development versus other research applications.

Application Scenarios for (R,R)-SDG-d6

LC-MS/MS Method Development

This compound is specifically required as an internal standard for the development and validation of LC-MS/MS methods aimed at quantifying (R,R)-Secoisolariciresinol diglucoside and its metabolites in complex biological matrices such as plasma, serum, and urine . Its use is critical for correcting analytical variability and ensuring the accuracy and precision required for clinical pharmacokinetic studies, nutritional research, or biomarker discovery, as described in studies using deuterated lignan internal standards [1].

Stereoisomer-Specific Metabolic Tracing

For accurately determining the content of (R,R)-Secoisolariciresinol diglucoside in food products, particularly flaxseed and flaxseed-containing items, (R,R)-SDG-d6 is the appropriate internal standard for isotope dilution mass spectrometry . This approach provides superior accuracy and precision over external standard calibration, which is essential for establishing reliable food composition databases and conducting rigorous dietary intake assessments of lignans [1].

Comparative Formulation Bioavailability

In studies investigating the metabolism and transport of flaxseed lignans, (R,R)-SDG-d6 is a necessary reagent. It can be used as an internal standard to quantify the parent compound in samples from in vitro assays (e.g., Caco-2 cell permeability, microsomal stability), enabling precise calculation of metabolic rates and transport kinetics by correcting for sample-to-sample variability in extraction and analysis .

Application

Selection Property

Validation Focus

SDG quantification in biofluids

Deuterated ISTD for matrix-effect correction

Method validation for matrix effect correction

Isomer-resolved metabolic tracing

(R,R)-stereochemical configuration

Chiral discrimination in flaxseed lignan studies

Formulation comparison studies

Deuterated ISTD cross-formulation correction

Bioavailability equivalence assessment

MPO inhibition mechanism studies

Quantification of SDG in cellular/tissue samples

Concentration-response and enzyme inhibition correlation

• [1] Peñalvo, J. L., et al. (2005). Quantification of lignans in food using isotope dilution gas chromatography/mass spectrometry. Journal of Agricultural and Food Chemistry, 53(24), 9342–9347. View Source